Cas no 637031-88-0 (3,3-difluorocyclobutan-1-ol)

• Product Name: 3,3-difluorocyclobutan-1-ol
• CAS No: 637031-88-0
• MF: C₄H₆F₂O
• MW: 108.086648464203
• MDL: MFCD18791191
• CID: 1027102
• PubChem ID: 22500954
• Update Time: 2025-06-23

3,3-difluorocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluorocyclobutanol
• 1-(2-(difluoromethyl)phenyl)ethanol
• 3,3-difluorocyclobutan-1-ol
• 3,3-Difluoro-cyclobutanol
• CYCLOBUTANOL, 3,3-DIFLUORO-
• BFLCYDVYEGKWSQ-UHFFFAOYSA-N
• STL556311
• BBL102508
• FCH995685
• PB30337
• SY035859
• PC420013
• ST1110761
• AB0025979
• AX8208932
• W7555
• A852804
• EN300-316700
• MFCD10000932
• AMY14724
• MFCD18791191
• AS-18466
• 637031-88-0
• SCHEMBL1808769
• AKOS015856477
• DTXSID30626277
• DB-073380
• IIZFUVHUFRJSKY-UHFFFAOYSA-N
• CS-W000105

• MDL： MFCD18791191
• Inchi： 1S/C4H6F2O/c5-4(6)1-3(7)2-4/h3,7H,1-2H2
• InChI Key： BFLCYDVYEGKWSQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)O)F

Computed Properties

• Exact Mass: 108.03900
• Monoisotopic Mass: 108.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 0.8

Experimental Properties

• Density: 1.3
• Refractive Index: 1.39
• PSA: 20.23000
• LogP: 0.77640

3,3-difluorocyclobutan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Additional information on 3,3-difluorocyclobutan-1-ol

3,3-Difluorocyclobutan-1-ol: A Comprehensive Overview

3,3-Difluorocyclobutan-1-ol, also known by its CAS number 637031-88-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is substituted with two fluorine atoms at the 3-position and a hydroxyl group (-OH) at the 1-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 3,3-difluorocyclobutan-1-ol typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed coupling reactions to construct the cyclobutane ring with high efficiency. This method not only simplifies the synthesis process but also opens new avenues for the production of similar fluorinated cyclic alcohols.

One of the most intriguing aspects of 3,3-difluorocyclobutan-1-ol is its reactivity. The fluorine atoms at the 3-position act as electron-withdrawing groups, which significantly influence the electronic properties of the molecule. This makes it a valuable precursor in various organic transformations. For example, recent research has shown that this compound can undergo nucleophilic substitution reactions with excellent regioselectivity when treated with appropriate nucleophiles. Such reactivity has potential applications in drug discovery and agrochemical development.

In terms of physical properties, 3,3-difluorocyclobutan-1-ol exhibits a relatively low melting point due to its small molecular size and lack of strong intermolecular forces. However, its boiling point is significantly higher than that of its non-fluorinated counterparts due to the polarizing effects of the fluorine atoms. These properties make it suitable for use in certain solvent systems or as an intermediate in chemical manufacturing processes.

The applications of 3,3-difluorocyclobutan-1-ol are diverse and continue to expand as new research emerges. In materials science, this compound has been explored as a building block for constructing advanced materials with tailored properties. For instance, researchers have successfully incorporated it into polymer networks to enhance mechanical strength and thermal stability. Additionally, in the field of catalysis, this compound has shown promise as a ligand in transition metal catalysts for asymmetric synthesis.

Recent studies have also highlighted the potential of 3,3-difluorocyclobutan-1-ol in medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a candidate for drug design. A team from Stanford University reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. These findings underscore its potential role in developing novel therapeutic agents.

In conclusion, 3,3-difluorocyclobutan-1-ol is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an even more significant role in advancing modern science and technology.